Cas no 16002-19-0 (Propanedial, 2-methyl-)

Propanedial, 2-methyl- structure
Product name:Propanedial, 2-methyl-
Propanedial, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanedial, 2-methyl-
- 2-methylpropanedial
- methylmalondialdehyde
- 3-Hydroxy-2-methyl-acrylaldehyd
- Methyl-malonaldehyd
- methylmalonaldehyde
- methylpropanedial
- Propanedial,2-methyl
- Propanedial,methyl
- N9Y140NWK2
- Propanedial, methyl-
- 16002-19-0
- UNII-N9Y140NWK2
- 2-methylmalonaldehyde
- NSC 162796
- NSC162796
- VXYSFSCCSQAYJV-UHFFFAOYSA-N
- NSC-162796
- FT-0717122
- DTXSID50166786
- MALONALDEHYDE, METHYL-
-
- Inchi: InChI=1S/C4H6O2/c1-4(2-5)3-6/h2-4H,1H3
- InChI Key: VXYSFSCCSQAYJV-UHFFFAOYSA-N
- SMILES: CC(C=O)C=O
Computed Properties
- Exact Mass: 86.03680
- Monoisotopic Mass: 86.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 50.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14000
- LogP: 0.02030
Propanedial, 2-methyl- Related Literature
-
Clive Barnett,Harry P. Cleghorn,George E. Cross,Douglas Lloyd,Donald R. Marshall J. Chem. Soc. C 1966 93
-
2. Microwave spectrum and conformation of triformylmethanePaul H. Turner J. Chem. Soc. Faraday Trans. 2 1980 76 383
-
T. W. Goodwin,R. L. Hartles,J. Glover,S. V. Perry,L. Fowden Annu. Rep. Prog. Chem. 1959 56 322
-
4. Proton tunnelling and nitro-group torsion in 2-nitromalonaldehydeWalther Caminati J. Chem. Soc. Faraday Trans. 2 1982 78 825
-
5. Diazepines. Part VIII. Equilibria and entropy changes in condensation reactions leading to 2,3-dihydro-1,4-diazepines. Ultraviolet and infrared spectra of productsC. Barnett,D. R. Marshall,D. Lloyd J. Chem. Soc. B 1968 1536
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